molecular formula C11H15NO3 B8658334 3-Ethyl-5-formyl-4-methyl-pyrrole-2-carboxylic acid ethyl ester

3-Ethyl-5-formyl-4-methyl-pyrrole-2-carboxylic acid ethyl ester

Cat. No.: B8658334
M. Wt: 209.24 g/mol
InChI Key: OHHHXNYPBVYPPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-5-formyl-4-methyl-pyrrole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO3

Molecular Weight

209.24 g/mol

IUPAC Name

ethyl 3-ethyl-5-formyl-4-methyl-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C11H15NO3/c1-4-8-7(3)9(6-13)12-10(8)11(14)15-5-2/h6,12H,4-5H2,1-3H3

InChI Key

OHHHXNYPBVYPPT-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NC(=C1C)C=O)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 3-ethyl-4,5-dimethyl-1H-pyrrole-2-carboxylate (Salor-Aldrich) (0.0147 g, 0.077 mmol) in acetic acid (5 mL), THF (4 mL) and water (4 mL) was added ceric ammonium nitrate (0.169 g, 0.31 mmol) and the reaction was stirred at ambient temperature. After 1.5 h, the reaction was poured into water (10 mL) and extracted with CH2Cl2 (3×5 mL). The combined organic layers were washed with saturated NaHCO3, dried over Na2SO4, filtered, and concentrated. The resultant residue was purified by normal phase chromatography. Proton NMR for the product was consistent with the title compound. 1H NMR (500 MHz, CDCl3) δ 9.78 (s, 1H); 4.36 (q, J=7.1 Hz, 2H); 2.76 (q, J=7.6 Hz, 2H); 1.62 (s, 3H); 1.38 (t, J=7.1 Hz, 3H); 1.13 (t, J=7.6 Hz, 3H). HRMS (ES) exact mass calculated for C11H16NO3 (M+H+): 209.1052. Found 209.1050.
Quantity
0.0147 g
Type
reactant
Reaction Step One
[Compound]
Name
ceric ammonium nitrate
Quantity
0.169 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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